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Compound of Interest

Compound Name: H-His(1-Me)-OMe

Cat. No.: B555450 Get Quote

Essential Safety and Handling Guide for H-His(1-
Me)-OMe
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling H-His(1-Me)-OMe (CAS 57519-09-2). Adherence to these

guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling H-
His(1-Me)-OMe.
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Situation
Required Personal Protective Equipment

(PPE)

Routine Handling in a Ventilated Area
Eye Protection: Safety glasses with side shields

or chemical splash goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: Laboratory coat.

Weighing or Generating Aerosols

Respiratory Protection: NIOSH-approved

respirator (e.g., N95) or work in a certified

chemical fume hood.

Eye Protection: Chemical splash goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: Laboratory coat.

Spill Cleanup
Respiratory Protection: NIOSH-approved

respirator with appropriate cartridges.

Eye Protection: Chemical splash goggles and a

face shield.

Hand Protection: Heavy-duty, chemical-resistant

gloves.

Body Protection: Chemical-resistant apron or

coveralls over a laboratory coat.

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for minimizing risks. The following

step-by-step plan outlines the lifecycle of H-His(1-Me)-OMe in the laboratory, from receipt to

final disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Storage: Store the container in a cool, dry, and well-ventilated area.[1] Keep it tightly closed

and away from incompatible materials such as strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(57519-09-2), and any relevant hazard warnings.

Handling and Use
Ventilation: Always handle H-His(1-Me)-OMe in a well-ventilated area. For procedures that

may generate dust or aerosols, use a certified chemical fume hood.[1]

Personal Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Weighing: When weighing the solid compound, do so in a fume hood or a balance enclosure

to prevent inhalation of dust particles.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Spill Management
Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE as outlined in the table above.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable decontaminating agent.

Major Spills:

Evacuate the laboratory and alert others.
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Contact your institution's Environmental Health and Safety (EHS) department immediately.

Prevent entry into the affected area until it has been declared safe by trained personnel.

Disposal Plan
Waste Collection: All waste materials contaminated with H-His(1-Me)-OMe, including empty

containers, used PPE, and spill cleanup materials, must be collected in a designated and

clearly labeled hazardous waste container.

Container Labeling: The hazardous waste container must be labeled with "Hazardous

Waste," the chemical name, and the associated hazards.

Disposal Procedure: Dispose of the hazardous waste through your institution's EHS-

approved hazardous waste disposal program. Do not dispose of H-His(1-Me)-OMe down the

drain or in the regular trash.

Safe Handling Workflow
The following diagram illustrates the key stages of the safe handling and disposal workflow for

H-His(1-Me)-OMe.
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Safe Handling and Disposal Workflow for H-His(1-Me)-OMe

Receiving & Storage

Handling & Use

Spill Management

Disposal

1. Receive Shipment

2. Inspect Container

3. Store in Cool, Dry, Ventilated Area

4. Don Appropriate PPE

5. Handle in Ventilated Area/Fume Hood

6. Weighing (in enclosure) 7. Solution Preparation8. Assess Spill (Minor/Major)

10. Collect Contaminated Waste

9a. Minor Spill: Absorb & Collect 9b. Major Spill: Evacuate & Call EHS

11. Label Hazardous Waste Container

12. Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for H-His(1-Me)-OMe from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b555450?utm_src=pdf-body-img
https://www.benchchem.com/product/b555450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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